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Compound of Interest

Compound Name: Methyl 2-methylbutyrate

Cat. No.: B153919

An In-depth Technical Guide to the Physical Properties of Methyl 2-Methylbutyrate: Boiling
Point and Density

Introduction

Methyl 2-methylbutyrate (CAS No: 868-57-5) is an organic ester recognized for its
characteristic sweet, fruity, and apple-like aroma.[1][2][3] This volatile compound is a
component in the fragrance of various fruits and is utilized as a flavoring agent in the food
industry and a fragrance component in perfumery.[2] For researchers, scientists, and
professionals in drug development, a thorough understanding of its physical properties is
crucial for its application in synthesis, formulation, and quality control. This guide provides a
detailed examination of two key physical properties of methyl 2-methylbutyrate: its boiling
point and density. It will cover the established values for these properties and provide in-depth,
field-proven methodologies for their experimental determination.

Core Physical Properties of Methyl 2-Methylbutyrate

The boiling point and density are fundamental physical constants that provide insight into the
intermolecular forces and the purity of a substance. For methyl 2-methylbutyrate, these
properties are well-documented in scientific literature and chemical databases.
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Physical Property Value Conditions Source(s)
Boiling Point 113-118 °C at 1 atm [21[41[5]
Density 0.88 g/mL at 25 °C [2]
0.879-0.883 g/mL Not specified [1]

0.881-0.886 g/ml at 20°c [3]

Table 1: Summary of the Physical Properties of Methyl 2-Methylbutyrate

Experimental Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[6] At this temperature, the liquid undergoes a phase
transition to a gas. The determination of an accurate boiling point is a valuable indicator of a
substance's purity.

Methodology: Micro-Boiling Point Determination

For research and development settings where sample volumes may be limited, the micro-
boiling point method is a highly efficient and accurate technique.

Principle: This method relies on the principle that the vapor pressure of a liquid increases with

temperature. By heating a small sample of the liquid and observing the temperature at which a
continuous stream of vapor bubbles emerges and then ceases, allowing the liquid to be drawn
into a capillary tube, the boiling point can be precisely determined.[7][8]

Apparatus:

e Small test tube

o Capillary tube (sealed at one end)
e Thermometer

¢ Heating apparatus (e.g., oil bath or heating block)
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e Clamps and stand

Step-by-Step Protocol:

Sample Preparation: Place a few milliliters of methyl 2-methylbutyrate into a small test
tube.[9]

o Capillary Insertion: Insert a capillary tube, with the sealed end facing upwards, into the test
tube containing the liquid.[9][10]

o Apparatus Assembly: Clamp the test tube and immerse it in a heating bath (e.g., paraffin oil)
along with a thermometer.[10] Ensure the thermometer bulb is positioned close to the test
tube.

e Heating: Begin to heat the bath slowly and stir to ensure uniform temperature distribution.
[10]

o Observation: As the temperature approaches the boiling point of methyl 2-methylbutyrate,
a stream of bubbles will be observed emerging from the open end of the capillary tube.[8][9]

o Temperature Recording: When a steady and continuous stream of bubbles is observed, stop
heating.[7][9] As the apparatus cools, the bubbling will slow down and stop. The temperature
at which the liquid begins to enter the capillary tube is the boiling point of the substance.[7][9]

Verification: For enhanced accuracy, repeat the measurement to ensure reproducibility.

Workflow for Boiling Point Determination
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Caption: Experimental workflow for micro-boiling point determination.
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Experimental Determination of Density

Density is a fundamental physical property defined as the mass of a substance per unit
volume.[11][12] It is an intrinsic property that can be used to identify a substance and assess
its purity.

Methodology: Density Determination using a
Pycnhometer or Graduated Cylinder

The density of a liquid can be accurately determined by measuring the mass of a known
volume of the liquid.

Principle: The principle is straightforward: accurately measure a specific volume of the liquid
and then determine its mass using an analytical balance. The density is then calculated by
dividing the mass by the volume.[11][12]

Apparatus:
o Graduated cylinder or a more precise volumetric flask/pycnometer
e Analytical balance

Step-by-Step Protocol:

Weigh the Empty Container: Accurately weigh a clean and dry graduated cylinder (or
pycnometer) on an analytical balance and record its mass (m1).[11]

e Measure the Volume: Carefully add a specific volume of methyl 2-methylbutyrate to the
graduated cylinder. Record the volume (V) by reading the bottom of the meniscus at eye
level to avoid parallax error.[11]

» Weigh the Filled Container: Weigh the graduated cylinder containing the methyl 2-
methylbutyrate and record the total mass (m2).

e Calculate the Mass of the Liquid: The mass of the methyl 2-methylbutyrate (m) is the
difference between the mass of the filled cylinder and the empty cylinder (m = m2 - m1).[13]

o Calculate the Density: The density (p) is calculated using the formula p = m/V.[11]
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» Repeat for Accuracy: To ensure the reliability of the results, it is advisable to repeat the
measurement several times and calculate an average value.[11]

Workflow for Density Determination
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Caption: Experimental workflow for the determination of liquid density.

Conclusion

The boiling point and density of methyl 2-methylbutyrate are critical physical parameters for
its handling, application, and quality assessment in scientific and industrial settings. The
established values provide a benchmark for researchers, while the detailed experimental
protocols outlined in this guide offer a practical framework for the accurate and reliable in-
house determination of these properties. Adherence to these methodologies will ensure data
integrity and contribute to the successful application of methyl 2-methylbutyrate in research
and development.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.docbrown.info/ephysics/heat5-4.htm
https://www.benchchem.com/product/b153919?utm_src=pdf-body-img
https://www.benchchem.com/product/b153919?utm_src=pdf-body
https://www.benchchem.com/product/b153919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

References
PubChem. (n.d.). Methyl 2-methylbutyrate. National Center for Biotechnology Information.

e Doc Brown's Chemistry. (n.d.). Experiments to determine density of liquid.

e The Good Scents Company. (n.d.). Methyl 2-methylbutyrate.

e PubChem. (n.d.). 2-Methylbutyl 2-methylbutyrate. National Center for Biotechnology
Information.

e Scribd. (n.d.). 02 Exp 1 Boiling Point Determination.

o University of Calgary. (n.d.). Boiling Point Determination.

e S. (n.d.). Determination of Boiling Points.

e JoVE. (2020). Boiling Points - Procedure. Journal of Visualized Experiments.

e Vedantu. (n.d.). Class 11 Chemistry Determination Of Boiling Point Experiment.

e YouTube. (2020). Experiment 1: Determination of the Density of Water.

e YouTube. (2024). Determining the density of solids and liquids. The Lab Activity.

o WJEC. (n.d.). Determination of the density of liquids and solids (regular and irregular).

e Ventos. (n.d.). Methyl 2-methylbutyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. Methyl 2-methylbutyrate | C6H1202 | CID 13357 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Methyl 2-methylbutyrate | 868-57-5 [chemicalbook.com]

. METHYL 2-METHYLBUTYRATE [ventos.com]

. guidechem.com [guidechem.com]

. scent.vn [scent.vn]

. scribd.com [scribd.com]

. uomus.edu.iq [uomus.edu.iq]

. Video: Boiling Points - Procedure [jove.com]

°
(o] (0] ~ (0] ()] EEN w N =

. cdn.juniata.edu [cdn.juniata.edu]

¢ 10. Class 11 Chemistry Determination Of Boiling Point Experiment [vedantu.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b153919?utm_src=pdf-body
https://www.benchchem.com/product/b153919?utm_src=pdf-body
https://www.benchchem.com/product/b153919?utm_src=pdf-body
https://www.benchchem.com/product/b153919?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-methylbutyrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5265440.htm
https://www.ventos.com/index.php/en/producto/2435/METHYL+2-METHYLBUTYRATE/223
https://www.guidechem.com/dictionary/en/868-57-5.html
https://scent.vn/en/pages/compound/methyl-2-methylbutyrate-2629
https://www.scribd.com/doc/162048395/02-Exp-1-Boiling-Point-Determination
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.vedantu.com/cbse/class-11-chemistry-determination-of-boiling-point-experiment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 11. Experiments to determine density of liquid apparatus method calculation density bottle
burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]

e 12. homesciencetools.com [homesciencetools.com]
e 13. wjec.co.uk [wjec.co.uk]

 To cite this document: BenchChem. [physical properties of methyl 2-methylbutyrate (boiling
point, density)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153919#physical-properties-of-methyl-2-
methylbutyrate-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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